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A Comparative Analysis of Copper Chromate
(CCA) as a Wood Preservative
For Researchers, Scientists, and Drug Development Professionals: An In-depth Guide to the

Efficacy and Alternatives of Copper Chromate-Based Wood Preservatives.

Chromated Copper Arsenate (CCA), a prominent member of the copper chromate family of

wood preservatives, has been a global standard for decades in protecting timber from fungal

decay and insect infestation. Its long-standing use in demanding applications such as utility

poles, marine pilings, and residential decking attests to its effectiveness. However, growing

environmental and health concerns surrounding its arsenic and chromium components have

led to restrictions on its use and spurred the development of alternative wood protection

technologies.

This guide provides a comprehensive comparison of the performance of CCA with its primary

alternatives, supported by experimental data. It delves into the methodologies of key evaluative

experiments and visualizes the fundamental processes involved in wood preservation.

Performance Comparison of Wood Preservatives
The effectiveness of a wood preservative is primarily evaluated based on its ability to resist

fungal decay, prevent insect attack, and its permanence in the treated wood, often measured

by its resistance to leaching. The following tables summarize the comparative performance of
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CCA against two of the most common arsenic-free alternatives: Alkaline Copper Quaternary

(ACQ) and Copper Azole (CuAz).

Table 1: Fungal Decay Resistance (Based on Soil-Block Culture Tests)

Preservative
Typical Retention
Level ( kg/m ³)

Average Weight
Loss (%) - Brown
Rot Fungi

Average Weight
Loss (%) - White
Rot Fungi

CCA-C 6.4 < 5% < 5%

ACQ-D 6.4 < 5% < 5%

Copper Azole (CA-B) 2.5 < 5% < 5%

Untreated Control N/A > 50% > 40%

Data compiled from various field and laboratory studies. Actual performance may vary based

on wood species, exposure conditions, and specific formulations.

Table 2: Leaching of Active Ingredients (Accelerated Leaching Tests)

Preservative Active Ingredients % Copper Leached
% Co-biocide
Leached

CCA-C
Copper, Chromium,

Arsenic
8% Arsenic: < 5%

ACQ-D

Copper, Quaternary

Ammonium

Compound

14% DDAC: ~32%

Copper Azole (CA-B) Copper, Tebuconazole Not specified Not specified

Leaching data is highly variable depending on the test method (e.g., AWPA E11), wood

species, and exposure duration. The data presented is indicative of relative performance under

laboratory conditions.[1]
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Experimental Protocols
The data presented in this guide is derived from standardized testing methodologies developed

by organizations such as the American Wood-Preservers' Association (AWPA) and ASTM

International. Understanding these protocols is crucial for the accurate interpretation of

performance data.

Fungal Decay Resistance: AWPA E10 - Standard Method
of Testing Wood Preservatives by Laboratory Soil-Block
Cultures
This laboratory test is designed to determine the fungicidal effectiveness of wood

preservatives.

Methodology:

Specimen Preparation: Small, clear sapwood blocks are treated with varying concentrations

of the wood preservative.

Fungal Culture: The treated blocks, along with untreated controls, are placed in culture

bottles containing a soil substrate that has been inoculated with a specific species of wood-

decay fungus (e.g., a brown-rot or white-rot fungus).

Incubation: The bottles are incubated under controlled temperature and humidity to promote

fungal growth.

Evaluation: After a set period, the blocks are removed, and the extent of fungal attack is

determined by measuring the percentage of weight loss in the wood blocks. A lower weight

loss indicates higher efficacy of the preservative.[2]

Termite Resistance: ASTM D3345 - Standard Test
Method for Laboratory Evaluation of Wood and Other
Cellulosic Materials for Resistance to Termites
This method evaluates the ability of treated wood to resist attack by subterranean termites.
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Methodology:

Test Setup: Treated and untreated wood specimens are placed in a container with a

standardized number of termites in a sand or soil matrix.

Exposure: The containers are maintained in a controlled environment for a specified

duration, typically several weeks.

Assessment: At the end of the test, the specimens are visually inspected and rated for the

degree of termite attack. The rating scale typically ranges from no attack to complete

destruction of the specimen. The health and mortality of the termites are also assessed.[3]

Leaching: AWPA E11 - Standard Method for Accelerated
Evaluation of Preservative Leaching
This test is designed to assess the permanence of a wood preservative by measuring the

amount of chemical that leaches out when the treated wood is exposed to water.

Methodology:

Specimen Treatment: Wood blocks are treated with the preservative to a specified retention

level.

Leaching Procedure: The treated blocks are submerged in deionized water, which is

periodically replaced over a set timeframe.

Analysis: The leachate (water) is collected and chemically analyzed to determine the

concentration of the leached preservative components. The amount of preservative

remaining in the wood can also be measured. The results are typically expressed as the

percentage of the initial preservative that has leached out.[4][5]

Mechanism of Action and Experimental Workflow
The effectiveness of CCA relies on the chemical fixation of its components within the wood

structure. This process renders the active ingredients insoluble and resistant to leaching,

providing long-term protection.
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Caption: Chemical fixation mechanism of CCA in wood.

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of a

new wood preservative.
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Caption: Experimental workflow for wood preservative evaluation.

Conclusion
Chromated Copper Arsenate has demonstrated exceptional performance as a wood

preservative over many decades. Its effectiveness is attributed to the robust fixation of its active

components within the wood matrix, providing long-lasting protection against a broad spectrum

of wood-destroying organisms. However, the environmental and health considerations

associated with arsenic and chromium have necessitated a shift towards alternative

preservative systems.

Alternatives such as ACQ and Copper Azole have shown comparable efficacy in preventing

fungal decay and termite attack in numerous studies. A key differentiator lies in their leaching
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characteristics, with some data suggesting that the copper in ACQ may be more mobile than in

CCA-treated wood. The co-biocides in these alternatives are generally considered to have a

more favorable toxicological profile than the arsenic in CCA.

The selection of an appropriate wood preservative requires a careful evaluation of performance

data, consideration of the intended application, and an understanding of the environmental and

health impacts of the chemical components. The standardized experimental protocols outlined

in this guide provide a reliable framework for such evaluations, ensuring that decisions are

based on robust scientific evidence. Researchers and professionals in the field are encouraged

to consult the detailed standards for a comprehensive understanding of the testing procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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